Cas no 1251009-79-6 (tert-Butyl (2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazol-6-yl)carbamate)

• Product Name: tert-Butyl (2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazol-6-yl)carbamate
• CAS No: 1251009-79-6
• MF: C₁₂H₁₇BrN₂O₂S
• MW: 333.244580984116
• MDL: MFCD13195380
• CID: 1081842
• PubChem ID: 71748507
• Update Time: 2025-10-29

tert-Butyl (2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazol-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazol-6-yl)carbamate
• tert-butyl N-(2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl)carbamate
• (2-Bromo-4,5,6,7-tetrahydro-benzothiazol-6-yl)-carbamic acid tert-butyl ester
• MFCD13195380
• A908722
• CS-0038758
• BAC00979
• F19614
• DTXSID50857607
• DB-246789
• (2-Bromo-4,5,6,7-tetrahydrobenzothiazol-6-yl)carbamic acid tert-butyl ester
• DS-11975
• 1251009-79-6
• tert-Butyl(2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazol-6-yl)carbamate
• 2-Bromo-6-(boc-amino)-4,5,6,7-tetrahydrobenzo[d]thiazole
• IYHSCTMUOVWIJY-UHFFFAOYSA-N
• SCHEMBL15738520
• AKOS022175872
• tert-Butyl (2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl)carbamate

• MDL： MFCD13195380
• Inchi： 1S/C12H17BrN2O2S/c1-12(2,3)17-11(16)14-7-4-5-8-9(6-7)18-10(13)15-8/h7H,4-6H2,1-3H3,(H,14,16)
• InChI Key： IYHSCTMUOVWIJY-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(CC(CC2)NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 332.01941g/mol
• Monoisotopic Mass: 332.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Boiling Point: 432.5±34.0°C at 760 mmHg

tert-Butyl (2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazol-6-yl)carbamate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Additional information on tert-Butyl (2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazol-6-yl)carbamate

tert-Butyl (2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazol-6-yl)carbamate: A Comprehensive Overview

The compound tert-butyl (2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazol-6-yl)carbamate is a highly specialized organic compound with the CAS number 1251009-79-6. This compound belongs to the class of carbamates and features a unique structure that combines a tert-butyl group with a benzo[d]thiazole ring system. The presence of a bromine atom at the 2-position of the thiazole ring adds to its chemical complexity and potential reactivity. This compound has garnered significant attention in recent years due to its applications in advanced materials science and pharmaceutical research.

Recent studies have highlighted the importance of benzo[d]thiazole derivatives in various fields, particularly in the development of novel materials with unique electronic properties. The tert-butyl group in this compound serves as an electron-donating substituent, which can significantly influence the electronic characteristics of the molecule. This makes it a promising candidate for use in organic electronics, such as in the fabrication of light-emitting diodes (LEDs) and photovoltaic devices. Researchers have also explored its potential as a precursor for synthesizing more complex structures with tailored functionalities.

The synthesis of tert-butyl (2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazol-6-yl)carbamate involves a multi-step process that typically begins with the preparation of the benzo[d]thiazole ring system. This is followed by bromination at the 2-position and subsequent coupling reactions to introduce the tert-butyl carbamate group. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structure and purity of the compound.

In terms of applications, this compound has shown great promise in drug discovery efforts. Its unique structure allows for interactions with various biological targets, making it a valuable tool in medicinal chemistry. Recent research has focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated its ability to modulate kinase activity, which is crucial in cancer therapy. The bromine atom at the 2-position plays a critical role in these interactions by providing sites for further functionalization or bioisosteric replacements.

Moreover, the tert-butyl group contributes to the compound's stability and solubility properties, which are essential for its pharmacokinetic profile. This makes it an attractive candidate for further preclinical studies. Researchers are also exploring its potential as a building block for constructing larger molecular frameworks with enhanced bioactivity.

From an environmental standpoint, understanding the degradation pathways and ecological impact of tert-butyl (2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazol-6-yl)carbamate is crucial for its sustainable use. Recent eco-toxicological studies have provided insights into its biodegradation mechanisms under various environmental conditions. These findings underscore the importance of responsible handling and disposal practices to minimize any adverse effects on ecosystems.

In conclusion, tert-butyl (2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazol-6-yl)carbamate is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in materials science and pharmaceuticals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.